Cas no 13423-73-9 (Propofol 4-Carboxylic Acid)

• Product Name: Propofol 4-Carboxylic Acid
• CAS No: 13423-73-9
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• MDL: MFCD00490203
• CID: 1058541
• PubChem ID: 25972
• Update Time: 2025-11-07

Propofol 4-Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Propofol 4-Carboxylic Acid
• 3,5-Diisopropyl-4-hydroxybenzoic acid
• 4-hydroxy-3,5-di(propan-2-yl)benzoic acid
• Propofol 4-Carboxyli
• 4-carboxy-2,6-di-isopropylphenol
• 4-Hydroxy-3,5-diisopropyl-benzoesaeure
• 4-hydroxy-3,5-diisopropyl-benzoic acid
• BENZOIC ACID,3,5-DIISOPROPYL-4-HYDROXY
• Benzoic acid,4-hydroxy-3,5-bis(1-methylethyl)
• Propofol－imA
• Propofol impurity N
• Propofol EP Impurity N
• 4-Hydroxy-3,5-diisopropylbenzoic Acid
• 4-Hydroxy-3,5-bis(1-Methylethyl)benzoic Acid
• 3,5-Bis(1-methylethyl)-4-hydroxybenzoic acid
• Q27266749
• PROPOFOL IMPURITY N [EP IMPURITY]
• SCHEMBL4319072
• BCP33998
• 4-Hydroxy-3,5-diisopropylbenzoicAcid
• AKOS005363655
• F53733
• Benzoic acid, 4-hydroxy-3,5-bis(1-methylethyl)-
• SY083630
• CS-0154316
• 13423-73-9
• BENZOIC ACID, 3,5-DIISOPROPYL-4-HYDROXY-
• AS-75752
• 4-hydroxy-3,5-diisopropyl benzoic acid
• UNII-79DU6CB34N
• MFCD00490203
• WYAZPCLFZZTVSP-UHFFFAOYSA-N
• BDBM198936
• US9676786, example 5
• DB-252064
• 4-Hydroxy-3,5-bis(1-methylethyl)benzoic Acid; Benzoic acid, 4-hydroxy-3,5-diisopropyl- (6CI,8CI); 4-Hydroxy-3,5-bis(1-methylethyl)benzoic acid; 4-Hydroxy-3,5-diisopropylbenzoic acid; Propofol Imp. N (EP); Propofol Impurity N
• STL164076
• 79DU6CB34N
• BRN 2582789
• DTXSID30158604
• PROPOFOL IMPURITY N (EP IMPURITY)
• 4-10-00-00759 (Beilstein Handbook Reference)
• DTXCID1081095

• MDL： MFCD00490203
• Inchi： 1S/C13H18O3/c1-7(2)10-5-9(13(15)16)6-11(8(3)4)12(10)14/h5-8,14H,1-4H3,(H,15,16)
• InChI Key： WYAZPCLFZZTVSP-UHFFFAOYSA-N
• SMILES： OC1C(=CC(C(=O)O)=CC=1C(C)C)C(C)C

Computed Properties

• Exact Mass: 222.12600
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 145-147oC
• Boiling Point: 343.5±42.0 °C at 760 mmHg
• Flash Point: 175.7±24.4 °C
• Solubility: DMSO (Slightly), Ethyl Acetate (Slightly)
• PSA: 57.53000
• LogP: 3.33720
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Propofol 4-Carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20°C Freezer

Additional information on Propofol 4-Carboxylic Acid

Market Research and Analysis of Propofol 4-Carboxylic Acid (13423-73-9) in Chemical-Biomedical Fields

Propofol 4-Carboxylic Acid, identified by the CAS number 13423-73-9, has emerged as a significant compound in the chemical-biomedical industry. This compound is a derivative of propofol, a widely used intravenous anesthetic, and has garnered attention due to its potential applications in drug development and therapeutic interventions.

The global market for propofol derivatives has been experiencing steady growth, driven by increasing demand for advanced anesthetic agents and the need for improved drug delivery systems. Propofol 4-Carboxylic Acid, with its unique chemical structure, offers promising opportunities for enhancing pharmacokinetic properties and expanding therapeutic applications.

Recent studies have highlighted the potential of Propofol 4-Carboxylic Acid in various biomedical applications, including targeted drug delivery, anti-inflammatory therapies, and neuroprotective treatments. Its ability to interact with biological systems in a controlled manner makes it a valuable asset in the development of next-generation pharmaceuticals.

Market analysis indicates that the demand for Propofol 4-Carboxylic Acid is expected to rise significantly over the next five years. Key factors contributing to this growth include advancements in synthetic chemistry, increasing investment in biomedical research, and the expanding healthcare industry globally.

Suppliers of Propofol 4-Carboxylic Acid are primarily concentrated in regions with robust chemical manufacturing capabilities, such as North America, Europe, and Asia-Pacific. These regions are also witnessing a surge in research activities aimed at optimizing the synthesis and application of this compound.

In conclusion, Propofol 4-Carboxylic Acid (13423-73-9) represents a promising avenue for innovation in the chemical-biomedical sector. Its potential applications and market dynamics underscore its importance as a key player in future drug development and therapeutic strategies.